Cas no 658-24-2 (2,5-Diazabicyclo[2.2.2]octane)

• Product Name: 2,5-Diazabicyclo[2.2.2]octane
• CAS No: 658-24-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD08694643
• CID: 397213
• PubChem ID: 423347
• Update Time: 2025-05-26

2,5-Diazabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.2]octane
• 2,5-DIAZA-BICYCLO[2.2.2]OCTANE
• 2,5-Diaza-bicyclo<2.2.2>octan
• 1187931-60-7
• A867584
• EN300-137071
• 658-24-2
• MFCD08694643
• SB34825
• DTXSID30329731
• 194600-16-3
• SB31433
• AKOS006239038
• CS-0106605
• SCHEMBL55147
• DJWDAKFSDBOQJK-UHFFFAOYSA-N
• SB38164
• DB-302433

• MDL： MFCD08694643
• Inchi： 1S/C6H12N2/c1-2-6-4-7-5(1)3-8-6/h5-8H,1-4H2
• InChI Key： DJWDAKFSDBOQJK-UHFFFAOYSA-N
• SMILES： N1CC2CCC1CN2

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 196.3±8.0 ºC (760 Torr),
• Flash Point: 92.9±10.2 ºC,
• Solubility: Soluble (450 g/l) (25 º C),
• PSA: 24.06000
• LogP: 0.36780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2,5-Diazabicyclo[2.2.2]octane

Exploring the Chemistry and Applications of 2,5-Diazabicyclo[2.2.2]octane (CAS No. 658-24-2)

The compound 2,5-Diazabicyclo[2.2.2]octane, identified by the CAS registry number 658-24-2, is a bicyclic amine with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of diazabicyclic compounds, which are known for their rigid and stable frameworks, making them versatile building blocks in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled researchers to explore the potential of CAS No. 658-24-2 as a key intermediate in the construction of complex molecular architectures. Its bicyclic structure provides a platform for functionalization, allowing chemists to introduce various substituents that enhance its reactivity and applicability in diverse chemical reactions.

One of the most notable aspects of 2,5-Diazabicyclo[2.2.2]octane is its role in drug discovery. Studies have shown that this compound can serve as a scaffold for designing bioactive molecules with potential therapeutic applications. For instance, researchers have utilized its rigid framework to develop compounds with anti-inflammatory and anticancer properties.

The synthesis of CAS No. 658-24-2 involves a series of well-established organic reactions, including ring-closing metathesis and various cycloaddition processes. These methods not only ensure high yields but also provide opportunities for further functionalization, making it a valuable tool in modern organic synthesis.

In addition to its role in medicinal chemistry, 2,5-Diazabicyclo[2.2.2]octane has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and the development of new materials with tailored properties.

Recent studies have also highlighted the potential of this compound in asymmetric synthesis, where its chiral derivatives can act as templates for enantioselective reactions. This has opened new avenues for the production of chiral molecules with high enantiomeric excess, which are highly sought after in pharmaceuticals and agrochemicals.

The versatility of CAS No. 658-24-1 lies in its ability to participate in a wide range of chemical transformations, including alkylation, acylation, and conjugate addition reactions. These reactions not only expand its utility but also underscore its importance as a fundamental building block in organic chemistry.

Moreover, the compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis processes. Its compatibility with both polar and non-polar solvents further enhances its applicability across different chemical systems.

In conclusion, CAS No 658-1 stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, combined with its versatile reactivity and stability, positions it as a cornerstone in the development of novel chemical entities with significant practical applications.